Hydrophobically modified poly(amidoamine) (PAMAM) dendrimers: their properties at the air–water interface and use as nanoscopic container molecules
Journal of Materials Chemistry Pub Date: DOI: 10.1039/A700860K
Abstract
Tri- and tetra-dendron poly(amidoamine) (PAMAM) dendrimers were
converted into hydrocarbon-soluble polymers and used as hydrophobic
nanoscopic scaffolding by reacting their primary amino chain ends with
various epoxyalkanes. These hydrophobically modified modules performed
well as nanoscopic transport molecules. They mimicked classical inverse
micelle behaviour by transporting copper(ii) sulfate from an aqueous
solution into an organic phase to form homogeneous, transparent, intensely
blue toluene solutions. The modified dendrimers were examined at the
air–water interface both with and without copper guest molecules. A
number of critical macromolecular design parameters (CMDPs) such as
generation (size), core (shape, topology) and surface groups were varied
to determine their influence on Langmuir film properties.
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Journal Name：Journal of Materials Chemistry
Research Products
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CAS no.: 110332-91-7
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CAS no.: 131633-88-0
